Cas no 1175834-19-1 (N-(4-Aminophenyl)methyl-4-bromobenzamide)

• Product Name: N-(4-Aminophenyl)methyl-4-bromobenzamide
• CAS No: 1175834-19-1
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 4575140
• Update Time: 2025-06-13

N-(4-Aminophenyl)methyl-4-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Aminophenyl)methyl]-4-bromobenzamide
• Benzamide, N-[(4-aminophenyl)methyl]-4-bromo-
• N-(4-Aminophenyl)methyl-4-bromobenzamide

• Inchi： 1S/C14H13BrN2O/c15-12-5-3-11(4-6-12)14(18)17-9-10-1-7-13(16)8-2-10/h1-8H,9,16H2,(H,17,18)
• InChI Key： SNMJPZWMBURWQL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(N)C=C1)(=O)C1=CC=C(Br)C=C1

Additional information on N-(4-Aminophenyl)methyl-4-bromobenzamide

Introduction to N-(4-Aminophenyl)methyl-4-bromobenzamide (CAS No. 1175834-19-1)

N-(4-Aminophenyl)methyl-4-bromobenzamide (CAS No. 1175834-19-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural and functional attributes, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both an amine and a bromobenzamide moiety, positions it as a versatile building block for the development of novel therapeutic agents.

The chemical formula of N-(4-Aminophenyl)methyl-4-bromobenzamide is C₁₄H₁₃N₂OBr, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and bromine atoms. The presence of the bromine atom in the benzamide group enhances its reactivity, making it a valuable candidate for further functionalization through various chemical transformations. These transformations can include nucleophilic aromatic substitution, cross-coupling reactions, and other palladium-catalyzed processes, which are widely employed in medicinal chemistry to diversify molecular libraries.

In recent years, the demand for high-quality intermediates like N-(4-Aminophenyl)methyl-4-bromobenzamide has surged due to their pivotal role in drug discovery and development pipelines. The compound's ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of potential inhibitors targeting various disease pathways. For instance, studies have explored its utility in generating derivatives that interact with enzymes implicated in cancer metabolism and inflammatory responses.

The pharmacological relevance of N-(4-Aminophenyl)methyl-4-bromobenzamide stems from its structural motif, which is reminiscent of known bioactive scaffolds. Researchers have utilized this compound to develop novel small-molecule probes that modulate biological processes at the molecular level. One notable area of investigation has been its potential application in modulating receptor activity. By strategically modifying its amine and benzamide groups, scientists have been able to generate analogs with enhanced binding affinity and selectivity for specific targets.

The synthesis of N-(4-Aminophenyl)methyl-4-bromobenzamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the bromination of 4-bromoaniline followed by condensation with formamidine acetate or a similar reagent to form the benzamide core. Subsequent functionalization at the amine group introduces additional chemical diversity, enabling further derivatization to meet specific pharmacological requirements.

The compound's stability under various storage conditions is another critical factor that contributes to its industrial relevance. N-(4-Aminophenyl)methyl-4-bromobenzamide, when stored properly, maintains its integrity over extended periods, ensuring consistency in downstream applications such as high-throughput screening (HTS) assays and library preparation for virtual screening.

In conclusion, N-(4-Aminophenyl)methyl-4-bromobenzamide (CAS No. 1175834-19-1) represents a significant advancement in pharmaceutical chemistry as a result of its versatile reactivity and potential therapeutic applications. Its role as a key intermediate underscores the importance of specialized organic compounds in driving innovation across multiple biomedical disciplines. As research continues to uncover new synthetic pathways and pharmacological targets, compounds like this are poised to play an increasingly pivotal role in the next generation of drug development efforts.